Cas no 1806226-98-1 (2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1806226-98-1
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 4798536
• Update Time: 2025-06-08

2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O/c1-4-5(2-12)6(3-14-7(4)13)15-8(9,10)11/h3H,2,12H2,1H3,(H2,13,14)
• InChI Key： ALABLEBZCVNEPF-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C)=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine

2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1806226-98-1): An Overview of a Promising Compound in Medicinal Chemistry

2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1806226-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine.

The chemical structure of 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine is characterized by a pyridine ring substituted with an amino group at the 2-position, an aminomethyl group at the 4-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The amino and aminomethyl groups can participate in hydrogen bonding and other intermolecular interactions, while the trifluoromethoxy group provides lipophilicity and metabolic stability.

The synthesis of 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine has been reported in several studies. One common approach involves the reaction of 3-methyl-5-trifluoromethoxypyridine with an appropriate amine and formaldehyde to form the aminomethyl group, followed by reduction to introduce the amino group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activities, 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine have also been investigated. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's lipophilicity, conferred by the trifluoromethoxy group, enhances its ability to cross biological membranes and reach target tissues. Furthermore, its metabolic stability contributes to its prolonged half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-Amino-4-(aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1806226-98-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes and its favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.